N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-2-methylsulfanylpyridine-3-carboxamide

• IUPAC Name: N-[1-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-methylpropyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C20H24N2O3S/c1-13(2)18(22-19(23)15-6-4-9-21-20(15)26-3)14-7-8-16-17(12-14)25-11-5-10-24-16/h4,6-9,12-13,18H,5,10-11H2,1-3H3,(H,22,23)
• InChI Key: NHSUBVFIOZVSBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC2=C(C=C1)OCCCO2)NC(=O)C3=C(N=CC=C3)SC
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

This compound is a complex organic molecule. It contains a 3,4-dihydro-2H-1,5-benzodioxepin-7-yl moiety, which is a type of oxygen-containing heterocycle. It also has a pyridine ring, which is a basic aromatic heterocycle, and a carboxamide group, which is a common functional group in bioactive molecules.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxepin and pyridine rings are likely to be planar due to the nature of aromatic systems. The carboxamide group could participate in hydrogen bonding, influencing the compound’s solubility and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxamide group might increase its polarity and influence its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. The presence of a carboxamide group might suggest potential for hydrogen bonding with biological targets, influencing its bioactivity.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its bioactivity and potential uses in medicinal chemistry.